Cas no 104912-59-6 ([5-(3-Chloro-phenyl)-pentyl]-methyl-amine)

• Product Name: [5-(3-Chloro-phenyl)-pentyl]-methyl-amine
• CAS No: 104912-59-6
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• CID: 2875118
• Update Time: 2023-08-10

[5-(3-Chloro-phenyl)-pentyl]-methyl-amine Chemical and Physical Properties

Names and Identifiers

• [5-(3-chloro-phenyl)-pentyl]-methyl-amine
• [5-(3-Chloro-phenyl)-pentyl]-methyl-amine

• Inchi： 1S/C12H18ClN/c1-14-9-4-2-3-6-11-7-5-8-12(13)10-11/h5,7-8,10,14H,2-4,6,9H2,1H3
• InChI Key： JPDNVXMHXRQBRB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCCCCNC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 138
• XLogP3: 3.6
• Topological Polar Surface Area: 12